molecular formula C24H16ClFN4O2 B2962343 3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one CAS No. 1029727-71-6

3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one

Cat. No. B2962343
CAS RN: 1029727-71-6
M. Wt: 446.87
InChI Key: IBBVSHKYMRBGDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorobenzyl)-7-methyl-1,8-naphthyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H16ClFN4O2 and its molecular weight is 446.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Chloramine-T Mediated Synthesis : A study by Mogilaiah & Reddy (2005) outlines the microwave-assisted synthesis of 1,3,4-oxadiazolyl-1,8-naphthyridines, demonstrating an efficient method for creating similar complex molecules under microwave irradiation, yielding products with high purity and good yields (Mogilaiah & Reddy, 2005).
  • Microwave Assisted Synthesis : Another study by Mogilaiah et al. (2009) discusses the synthesis of 1,3,4-oxadiazolyl 1,8-naphthyridines under solvent-free conditions using solid support, emphasizing the role of microwave irradiation in enhancing the synthesis process of similar compounds (Mogilaiah et al., 2009).

Biological Activities

  • Anticancer Evaluation : Salahuddin et al. (2014) conducted a study on the synthesis and in vitro anticancer evaluation of 1,3,4-oxadiazole derivatives, indicating that certain synthesized compounds exhibited moderate activity against breast cancer cell lines, suggesting the potential therapeutic applications of similar compounds (Salahuddin et al., 2014).
  • Lipase and α-Glucosidase Inhibition : Research by Bekircan et al. (2015) on novel heterocyclic compounds derived from 1,2,4-triazol-4-yl acetohydrazide demonstrated significant lipase and α-glucosidase inhibitory activities, offering insights into the development of new therapeutic agents for treating diseases associated with these enzymes (Bekircan et al., 2015).

Electrochemical and Photophysical Properties

  • Electrochemistry and Electrogenerated Chemiluminescence : A study by Shen et al. (2010) explored the electrochemical properties and electrogenerated chemiluminescence of a dithienylbenzothiadiazole derivative, providing insights into the differential reactivity of donor and acceptor groups which could be relevant for similar compounds in sensing and electronic applications (Shen et al., 2010).

Structural Characterization

  • Structural Characterization of Isostructural Compounds : Research by Kariuki et al. (2021) on the synthesis and structural characterization of isostructural thiazole derivatives highlighted the planar nature of these molecules and their potential for various applications, underscoring the importance of structural analysis in understanding the properties of such compounds (Kariuki et al., 2021).

properties

IUPAC Name

3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-fluorophenyl)methyl]-7-methyl-1,8-naphthyridin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H16ClFN4O2/c1-14-2-11-19-21(31)20(24-28-22(29-32-24)16-5-7-17(25)8-6-16)13-30(23(19)27-14)12-15-3-9-18(26)10-4-15/h2-11,13H,12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IBBVSHKYMRBGDC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=C1)C(=O)C(=CN2CC3=CC=C(C=C3)F)C4=NC(=NO4)C5=CC=C(C=C5)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H16ClFN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.